Cas no 19165-29-8 (2-(trifluoroacetamido)benzoic acid)

2-(Trifluoroacetamido)benzoic acid is a fluorinated benzoic acid derivative characterized by the presence of a trifluoroacetamido functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The trifluoroacetamido moiety enhances reactivity and stability, making it valuable for constructing complex molecular frameworks. Its benzoic acid backbone further allows for versatile functionalization, enabling applications in peptide coupling and heterocycle formation. The compound’s high purity and well-defined structure ensure consistent performance in synthetic routes. Its compatibility with a range of reaction conditions underscores its utility in advanced chemical research and industrial processes.

2-(trifluoroacetamido)benzoic acid structure

19165-29-8 structure

Product Name:2-(trifluoroacetamido)benzoic acid

CAS No:19165-29-8

MF:C₉H₆F₃NO₃

MW:233.14405298233

MDL:MFCD09836253

CID:1385358

PubChem ID:256921

Update Time:2025-05-28

2-(trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-[(2,2,2-trifluoroacetyl)amino]benzoic acid
- 2-(trifluoroacetylamino)benzoic acid
- (trifluoroacetyl)anthranilic acid
- AC1L5VNL
- N-(trifluoroacetyl)anthranilic acid
- Maybridge3_005907
- NCIOpen2_004800
- AC1Q5NJW
- 2-trifluoroacetamidobenzoic acid
- N-(2,2,2-trifluoroacetyl)anthranilic acid
- 2-(trifluoroacetamido)benzoic acid
- CTK0H7177
- NSC84505
- N-(trifluoroacetyl)antranilic acid
- SODIUM 2-[(TRIFLUOROACETYL)AMINO]BENZOATE
- sodium 2-[(trifluoroacetyl)amino]benzoate(SALTDATA: FREE)
- LS-12205
- N-(trifluoroacetyl)-anthranilic acid
- EN300-127963
- Benzoic acid, 2-(trifluoroacetylamino)-
- NSC-84505
- 19165-29-8
- DTXSID20292662
- IDI1_017294
- Benzoic acid, 2-[(2,2,2-trifluoroacetyl)amino]-
- MFCD09836253
- 2-[(trifluoroacetyl)amino]benzoic acid, AldrichCPR
- 2-[(trifluoroacetyl)amino]benzoic acid
- HMS1447M11
- AKOS009143785
- ALBB-032694
- Z276846288
- SODIUM2-[(TRIFLUOROACETYL)AMINO]BENZOATE
- SCHEMBL432229
- G32284
- 2-(2,2,2-trifluoroacetamido)benzoic acid
- MDL： MFCD09836253
- Inchi： 1S/C9H6F3NO3/c10-9(11,12)8(16)13-6-4-2-1-3-5(6)7(14)15/h1-4H,(H,13,16)(H,14,15)
- InChI Key： LAZKSSYOKYWMRN-UHFFFAOYSA-N
- SMILES： FC(C(NC1C=CC=CC=1C(=O)O)=O)(F)F

Computed Properties

Exact Mass: 233.02998
Monoisotopic Mass: 233.03
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 66.4Å²

Experimental Properties

Density: 1.539
Boiling Point: 355.7°C at 760 mmHg
Flash Point: 168.9°C
Refractive Index: 1.545
PSA: 66.4
LogP: 1.95860

2-(trifluoroacetamido)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	214536-0.500g	2-[(Trifluoroacetyl)amino]benzoic acid	19165-29-8		0.500g	$240.00	2023-09-10
eNovation Chemicals LLC	Y1234920-1g	Benzoic acid, 2-[(2,2,2-trifluoroacetyl)amino]-	19165-29-8	95%	1g	$385	2024-06-07
abcr	AB221502-250 mg	Sodium2-[(trifluoroacetyl)amino]benzoate; 95%	19165-29-8		250MG	€183.40	2022-06-02
abcr	AB221502-1 g	Sodium2-[(trifluoroacetyl)amino]benzoate; 95%	19165-29-8		1g	€273.00	2022-06-02
abcr	AB221502-5 g	Sodium2-[(trifluoroacetyl)amino]benzoate; 95%	19165-29-8		5g	€785.00	2022-06-02
Enamine	EN300-127963-0.1g	2-(trifluoroacetamido)benzoic acid	19165-29-8	93%	0.1g	$62.0	2023-02-15
Enamine	EN300-127963-0.25g	2-(trifluoroacetamido)benzoic acid	19165-29-8	93%	0.25g	$88.0	2023-02-15
Enamine	EN300-127963-0.5g	2-(trifluoroacetamido)benzoic acid	19165-29-8	93%	0.5g	$164.0	2023-02-15
Enamine	EN300-127963-1.0g	2-(trifluoroacetamido)benzoic acid	19165-29-8	93%	1.0g	$241.0	2023-02-15
Enamine	EN300-127963-2.5g	2-(trifluoroacetamido)benzoic acid	19165-29-8	93%	2.5g	$473.0	2023-02-15